Cas no 2248346-08-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-4-fluorophenyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-4-fluorophenyl)acetate
• CAS No: 2248346-08-7
• MF: C₁₆H₉ClFNO₄
• MW: 333.698366880417
• CID: 6410679
• PubChem ID: 165720097
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-4-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248346-08-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-4-fluorophenyl)acetate
• EN300-6515115

• Inchi： 1S/C16H9ClFNO4/c17-13-8-10(18)6-5-9(13)7-14(20)23-19-15(21)11-3-1-2-4-12(11)16(19)22/h1-6,8H,7H2
• InChI Key： UYSJXAXMHGBNAL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 333.0204136g/mol
• Monoisotopic Mass: 333.0204136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-4-fluorophenyl)acetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-4-fluorophenyl)acetate (CAS No. 2248346-08-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-4-fluorophenyl)acetate (CAS No. 2248346-08-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique isoindole-1,3-dione core and 2-chloro-4-fluorophenyl acetate moiety, exhibits potential applications in drug discovery and material science. Its structural complexity and functional groups make it a subject of interest for researchers exploring small-molecule inhibitors, pro-drug formulations, and bioconjugation techniques.

In recent years, the demand for fluorinated compounds and heterocyclic derivatives has surged due to their enhanced bioavailability and metabolic stability. The presence of both chloro and fluoro substituents in this compound aligns with the growing trend of halogenated pharmaceuticals, which are frequently searched in academic and industrial databases. Users often inquire about the synthetic routes for such molecules, their biological activity, and their role in targeted drug delivery. This compound’s ester linkage further adds to its versatility, enabling potential applications in controlled-release formulations.

From a synthetic chemistry perspective, CAS No. 2248346-08-7 is often discussed in the context of N-hydroxyphthalimide (NHPI) derivatives, a class of compounds known for their role in free-radical reactions and catalysis. Researchers frequently search for NHPI analogs and their mechanistic pathways, making this compound a relevant case study. Its electron-withdrawing groups also contribute to its reactivity profile, which is a hot topic in organic synthesis optimization and green chemistry initiatives.

The isoindole-1,3-dione scaffold is a recurring motif in pharmacologically active compounds, particularly those targeting inflammatory pathways and enzyme inhibition. This has led to increased searches for structure-activity relationships (SAR) studies involving similar structures. Additionally, the compound’s aryl acetate component is of interest in prodrug design, a trending topic in precision medicine and biopharmaceuticals.

In material science, the photophysical properties of such aromatic esters are under investigation for applications in organic electronics and sensors. The combination of halogen atoms and conjugated systems in this compound may offer tunable optical properties, a subject frequently explored in nanotechnology forums. Users searching for fluorescence quenching or molecular probes may find this compound relevant to their queries.

Regulatory and safety aspects of 2248346-08-7 are also common search topics. While this compound is not classified as hazardous, researchers often look for handling guidelines, storage conditions, and compatibility data. The emphasis on sustainable chemistry has further driven interest in eco-friendly synthesis methods for such derivatives, aligning with global ESG (Environmental, Social, and Governance) trends.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-4-fluorophenyl)acetate represents a multifaceted compound with broad applicability. Its relevance to drug development, catalysis, and advanced materials ensures its continued prominence in scientific literature and online searches. By addressing key user queries around synthesis, applications, and properties, this overview aims to enhance its visibility and utility for researchers worldwide.